molecular formula C15H20N2O5 B2911228 Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate CAS No. 128099-66-1

Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate

Cat. No. B2911228
CAS RN: 128099-66-1
M. Wt: 308.334
InChI Key: YJTSCFVWNUQYAE-UHFFFAOYSA-N
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Description

Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate (DOPD) is a compound belonging to the class of pyridinedicarboxylates. It has been used for a variety of scientific research applications due to its unique properties, such as its ability to act as an inhibitor of certain enzymes and its ability to interact with certain proteins.

Scientific Research Applications

Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and drug delivery. This compound has been found to be an effective inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2). Additionally, this compound has been found to interact with certain proteins, such as the protein kinase C (PKC). This compound has also been used as a drug delivery agent, as it can be used to deliver drugs to specific target cells.

Mechanism of Action

The exact mechanism of action of Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate is not completely understood, but it is believed to involve the inhibition of certain enzymes and the interaction with certain proteins. This compound is believed to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are hormones that are involved in inflammation and other physiological processes. Additionally, this compound is believed to interact with the protein kinase C (PKC), which is involved in a variety of cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not completely understood, but it is believed to have a variety of effects. This compound has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are hormones that are involved in inflammation and other physiological processes. Additionally, this compound is believed to interact with the protein kinase C (PKC), which is involved in a variety of cellular processes, including cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

The use of Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate in lab experiments has a number of advantages and limitations. One advantage of using this compound is that it can be synthesized easily and in high yields using the Mitsunobu reaction and the Biginelli reaction. Additionally, this compound has been found to be an effective inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2), and it has been found to interact with certain proteins, such as the protein kinase C (PKC). However, this compound is not soluble in water, and it can be toxic if ingested at high doses.

Future Directions

There are a number of potential future directions for research involving Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate. One potential direction is to further investigate the biochemical and physiological effects of this compound, as well as to investigate the potential therapeutic applications of this compound. Additionally, further research could be conducted to investigate the potential use of this compound as a drug delivery agent. Finally, further research could be conducted to investigate the potential use of this compound in other scientific research applications, such as in the study of enzyme inhibition and protein-protein interactions.

Synthesis Methods

Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate can be synthesized using a variety of methods, including the Mitsunobu reaction and the Biginelli reaction. The Mitsunobu reaction involves the reaction of a diol and an acid with an organophosphorus compound, while the Biginelli reaction involves the reaction of an aldehyde, an acid, and an urea precursor. Both methods can be used to synthesize this compound in high yields.

properties

IUPAC Name

diethyl 2-oxo-6-pyrrolidin-1-yl-1H-pyridine-3,5-dicarboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N2O5/c1-3-21-14(19)10-9-11(15(20)22-4-2)13(18)16-12(10)17-7-5-6-8-17/h9H,3-8H2,1-2H3,(H,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJTSCFVWNUQYAE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC(=C(NC1=O)N2CCCC2)C(=O)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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